Cas no 38173-52-3 (Carboxy Gliclazide)

• Product Name: Carboxy Gliclazide
• CAS No: 38173-52-3
• MF: C₁₅H₁₉N₃O₅S
• MW: 353.39346241951
• CID: 1064097
• PubChem ID: 53776869
• Update Time: 2025-06-08

Carboxy Gliclazide Chemical and Physical Properties

Names and Identifiers

• Carboxy Gliclazide
• 4-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-ylcarbamoylsulfamoyl)benzoic acid
• Carboxy-Glyclazide
• S 2574
• DTXSID50706585
• 4-{[(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)carbamoyl]sulfamoyl}benzoic acid
• 4-(N-((Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)carbamoyl)sulfamoyl)benzoic acid
• SCHEMBL17309632
• 38173-52-3
• CarboxyGliclazide-d4

• Inchi： 1S/C15H19N3O5S/c19-14(20)10-4-6-13(7-5-10)24(22,23)17-15(21)16-18-8-11-2-1-3-12(11)9-18/h4-7,11-12H,1-3,8-9H2,(H,19,20)(H2,16,17,21)
• InChI Key： DSNDPTBTZSQWJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC(NN1CC2CCCC2C1)=O)(=O)=O

Computed Properties

• Exact Mass: 353.10500
• Monoisotopic Mass: 353.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 127.68000
• LogP: 2.63360

Carboxy Gliclazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Carboxy Gliclazide

Comprehensive Overview of Carboxy Gliclazide (CAS No. 38173-52-3): Properties, Applications, and Research Insights

Carboxy Gliclazide (CAS No. 38173-52-3) is a biologically active metabolite of Gliclazide, a well-known sulfonylurea-class antidiabetic agent. This compound has garnered significant attention in pharmaceutical research due to its potential role in glucose metabolism modulation and therapeutic applications. The carboxy derivative of Gliclazide exhibits unique pharmacokinetic properties, making it a subject of interest for researchers exploring advanced diabetes management strategies.

Recent studies highlight the growing demand for Gliclazide metabolites like Carboxy Gliclazide in drug development pipelines. With the global rise in type 2 diabetes cases—projected to affect 700 million people by 2045—the search for improved antidiabetic compounds has intensified. Carboxy Gliclazide 38173-52-3 represents a promising candidate due to its modified molecular structure, which may offer enhanced bioavailability compared to its parent compound.

The chemical characterization of Carboxy Gliclazide reveals important features: a molecular weight of 324.36 g/mol, solubility in polar organic solvents, and stability under physiological pH conditions. These properties make it suitable for various pharmaceutical formulations. Analytical techniques such as HPLC and LC-MS are commonly employed for Carboxy Gliclazide purity analysis, ensuring compliance with strict pharmacopeial standards.

From a therapeutic perspective, Carboxy Gliclazide mechanism of action involves pancreatic β-cell stimulation and extrapancreatic effects. Unlike first-generation sulfonylureas, this metabolite demonstrates reduced hypoglycemia risk—a key concern in diabetes treatment. Current research explores its potential antioxidant properties and vascular protective effects, which could address common diabetic complications.

Manufacturing processes for Carboxy Gliclazide CAS 38173-52-3 require specialized synthetic routes, typically involving controlled oxidation of Gliclazide. The compound's quality control parameters include stringent limits on related substances and residual solvents. Regulatory agencies worldwide monitor such active pharmaceutical ingredients (APIs) closely, with particular attention to impurity profiles.

Emerging applications of Carboxy Gliclazide extend beyond diabetes treatment. Preliminary studies suggest potential in neuroprotection and cardiovascular disease management, aligning with current trends in drug repurposing research. These developments respond to the pharmaceutical industry's need for cost-effective therapeutic solutions with established safety profiles.

Storage and handling of Carboxy Gliclazide 38173-52-3 require standard laboratory precautions. The compound remains stable at room temperature when protected from moisture and light—critical information for pharmaceutical storage conditions. Proper documentation of stability studies supports its use in various dosage forms, including extended-release formulations gaining popularity in diabetes care.

The global market for Gliclazide derivatives reflects increasing demand, with Carboxy Gliclazide suppliers expanding production capacities. Quality certifications like GMP and ISO standards have become essential for manufacturers, particularly those supplying bulk pharmaceutical ingredients to regulated markets. Analytical reference standards of Carboxy Gliclazide CAS No. 38173-52-3 are also seeing rising demand in research laboratories.

Future research directions for Carboxy Gliclazide include exploring its drug-drug interactions and potential synergies with newer antidiabetic classes. The scientific community continues investigating its pharmacokinetic profile through advanced modeling techniques—a hot topic in personalized medicine approaches for diabetes management. Such studies contribute valuable data for clinical pharmacology databases worldwide.

In conclusion, Carboxy Gliclazide (CAS No. 38173-52-3) represents an important compound at the intersection of diabetes research and pharmaceutical development. Its evolving therapeutic profile and manufacturing advancements position it as a compound of continuing interest in medicinal chemistry and endocrinology. As research progresses, this metabolite may unlock new possibilities in metabolic disorder management and beyond.